BENG“E Safety Operating Guide

Check Availability & Pricing

Operational Guide: Safe Disposal of 1,2-
Dideoxy-D-Ribofuranose[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

1,2-DIDEOXY-D-
Compound Name:

RIBOFURANOSE
CAS No.: 91121-19-6
Cat. No.: B1205667

Get Quote

Executive Summary & Immediate Action

Safety in the laboratory is not merely about compliance; it is the foundation of reproducible
science. Improper disposal of carbohydrate derivatives can lead to regulatory fines, bacterial
overgrowth in plumbing (high BOD load), and unexpected cross-reactivity in waste streams.

Core Directive: 1,2-Dideoxy-D-ribofuranose is a chemical synthesis intermediate.[1] Do not
dispose of this compound down the drain. It must be segregated and incinerated via a licensed
hazardous waste contractor.

Chemical Profile & Hazard Identification

Understanding the substrate is the first step in safe handling. 1,2-Dideoxy-D-ribofuranose
differs from standard sugars (like D-ribose) because it lacks the anomeric hydroxyl group at C1
and the hydroxyl at C2, rendering it a cyclic ether/diol rather than a reducing sugar.[1]
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Property

Specification

Operational Implication

Chemical Name

1,2-Dideoxy-D-ribofuranose

Use this exact name on waste

tags.

CAS Number

91547-59-0

Unique identifier for inventory

and waste manifesting.[1][2]

Molecular Formula

Organic carbon source; high

caloric value for incineration.[1]

[2]

Physical State

Viscous Liquid or Low-Melting
Solid

May require gentle warming to

transfer; treat as liquid waste.

[1]2]

GHS Classification

Warning

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[1][2] Irrit.).

Reactivity

Stable; Combustible

Incompatible with Strong

Oxidizing Agents.

Scientist's Note: Unlike reducing sugars, this compound will not caramelize or degrade easily

under mild basic conditions, but it can form peroxides upon prolonged exposure to air due to its

ether linkage.[2] Store under inert gas (Nitrogen/Argon) if retaining for future use.

Pre-Disposal Stabilization & Segregation

Before moving the chemical to the waste accumulation area, you must ensure it is chemically

stable and compatible with the waste stream.

Step 1: Quenching (Conditional)

e Pure Compound: No quenching required.

© 2026 BenchChem. All rights reserved. 2/6

Tech Support


http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB001172
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

+ Reaction Mixture: If the sugar is dissolved in reactive reagents (e.g., thionyl chloride, strong
acids), neutralize the mixture first.

o Protocol: Slowly add the mixture to an ice-cooled, saturated sodium bicarbonate solution.
Verify pH is neutral (pH 6-8) before adding to the organic waste container.[1]

Step 2: Waste Stream Selection

Use the decision matrix below to determine the correct waste container.

Start: 1,2-Dideoxy-D-ribofuranose Waste

Is the material pure?

Solid Waste Bin
(Double-bagged, labeled)

Is it mixed with solvents?

l

Identify Solvent Type Yes (Liquid)
Halogenated Solvents Non-Halogenated Solvents
(DCM, Chloroform) (Methanol, Ethyl Acetate)

Halogenated Organic Waste Non-Halogenated Organic Waste

(Red Can/Tag) (Clear/Yellow Tag)

Click to download full resolution via product page
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Figure 1: Waste Stream Decision Matrix. Select the disposal path based on the physical state
and solvent matrix.

Disposal Workflow (Step-by-Step)
Phase A: Packaging

» Container Selection: Use a High-Density Polyethylene (HDPE) or glass container.[1] Avoid
metal containers if the waste is acidic.

» Transfer: Pour the liquid waste into the container using a funnel to prevent spillage. If the
material is solid/viscous, dissolve it in a minimal amount of acetone or ethanol to facilitate
transfer into the liquid waste stream (preferred for incineration).

o Headspace: Leave at least 10% headspace in the bottle to allow for thermal expansion.

Phase B: Labeling (Critical for Chain of Custody)

Attach a hazardous waste tag immediately upon the first drop of waste entering the container.
The tag must contain:

e Full Chemical Name: "1,2-Dideoxy-D-ribofuranose Solution" (Do not use abbreviations like
IIDDRII).

» Constituents: List all solvents and their approximate percentages (e.g., "1,2-Dideoxy-D-
ribofuranose (5%), Methanol (95%)").

o Hazard Checkboxes: Check "Irritant" and "Flammable" (if in flammable solvent).

Phase C: Regulatory Handoff

Transfer the container to your facility's Satellite Accumulation Area (SAA). Ensure the cap is
tightly closed.

Weekly Pickup Licensed Vendor

(Clean Harbors/Veolia)

(EERNESESEIEE  Manifest Sign-off Thermal Oxidation _ @ TRERRHEENTN]

(90-Day Limit)

Lab Bench Tag & Segregate Satellite Accumulation Area
(Generation) (Temp Storage < 3 days)
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Figure 2: The Chain of Custody. Ensure waste does not stagnate in the SAA.

Regulatory Context & Waste Codes (EPA/RCRA)

While 1,2-Dideoxy-D-ribofuranose is not a P-listed or U-listed waste, it is regulated under the
Resource Conservation and Recovery Act (RCRA) based on its characteristics when mixed
with solvents.[1]

e Scenario A (Pure Substance): If the flashpoint is >140°F (60°C), it is technically "Non-
Hazardous Chemical Waste" but should still be incinerated.

e Scenario B (In Ethanol/Acetone): Classify as D001 (Ignitable).
e Scenario C (In Dichloromethane): Classify as FO02 (Spent Halogenated Solvent).

Why Incineration? Biological Oxygen Demand (BOD) is the amount of oxygen bacteria require
to break down organic matter. Dumping sugar derivatives down the drain creates a massive
BOD spike, which can violate municipal wastewater permits and cause bacterial blooms that
clog facility plumbing. Thermal oxidation (incineration) is the only responsible disposal method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Operational Guide: Safe Disposal of 1,2-Dideoxy-D-
Ribofuranose[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205667/docs#operational-guide-safe-disposal-of-1-
2-dideoxy-d-ribofuranose-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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